2-Tert-butyl-5-nitrobenzene-1-sulfonyl chloride

• Molecular Formula: C10H12ClNO4S
• Molecular Weight: 277.73 g/mol
• IUPAC Name: 2-tert-butyl-5-nitrobenzenesulfonyl chloride
• InChI: InChI=1S/C10H12ClNO4S/c1-10(2,3)8-5-4-7(12(13)14)6-9(8)17(11,15)16/h4-6H,1-3H3
• InChI Key: SIDZRDAAQSNMPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)Cl

Description

2-Tert-butyl-5-nitrobenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C10H12ClNO4S and its molecular weight is 277.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-tert-butyl-5-nitrobenzenamine (0.971 g, 5 mmol) in conc. HCl (5 mL) was cooled to 5-10° C. and a solution of NaNO2 (0.433 g, 6.3 mmol) in H2O (0.83 mL) was added dropwise. Stirring was continued for 0.5 h, after which the mixture was vacuum filtered. The filtrate was added, simultaneously with a solution of Na2SO3 (1.57 g, 12.4 mmol) in H2O (2.7 mL), to a stirred solution of CuSO4 (0.190 g, 0.76 mmol) and Na2SO3 (1.57 g, 12.4 mmol) in HCl (11.7 mL) and H2O (2.7 mL) at 3-5° C. Stirring was continued for 0.5 h and the resulting precipitate was filtered off, washed with water and dried to give 2-tert-butyl-5-nitrobenzene-1-sulfonyl chloride (0.235 g, 17%). 1H NMR (400 MHz, DMSO-d6) δ 9.13 (d, J=2.5 Hz, 1H), 8.36 (dd, J=8.9, 2.5 Hz, 1H), 7.88 (d, J=8.9 Hz, 1H), 1.59 (s, 9H).